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Compound of Interest

Compound Name: MitoNeoD

Cat. No.: B1193195 Get Quote

Ensuring laboratory safety and proper chemical handling extends beyond the benchtop. This

document provides essential guidance on the proper disposal procedures for MitoNeoD, a

mitochondria-targeted superoxide probe. Adherence to these protocols is crucial for

maintaining a safe research environment and ensuring regulatory compliance.

While the Safety Data Sheet (SDS) for MitoNeoD indicates that it is not classified as a

hazardous substance or mixture under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), it is imperative to treat all laboratory chemicals with a degree of

caution, as the toxicological properties have not been exhaustively investigated.[1] The

following procedures are based on the available safety information and general best practices

for the disposal of non-hazardous laboratory chemicals.

Key Data for MitoNeoD Disposal
For quick reference, the following table summarizes the essential information for the safe

handling and disposal of MitoNeoD.
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Parameter Value Source

Product Name MitoNeoD MedKoo Biosciences SDS

GHS Classification
Not a hazardous substance or

mixture
MedKoo Biosciences SDS[1]

Disposal Recommendation

Collection by a specialized

disposal company or disposal

in a regulated landfill in

accordance with national and

local legislation.

MedKoo Biosciences SDS[2]

Personal Protective Equipment

(PPE)

Standard laboratory attire,

including safety glasses, lab

coat, and chemical-resistant

gloves.

General Laboratory Best

Practices

Experimental Protocol: Step-by-Step Disposal of
MitoNeoD
This protocol outlines the recommended steps for the proper disposal of unused MitoNeoD
powder, solutions, and contaminated labware.

1. Waste Segregation and Collection:

Solid Waste (Unused MitoNeoD powder):

Carefully sweep up any spilled solid material, avoiding dust generation.

Place the swept material and any remaining unused powder into a clearly labeled, sealed

container. The container should be compatible with chemical waste and prevent leakage.

Label the container as "Non-hazardous chemical waste for disposal" and include

"MitoNeoD" and the approximate quantity.

Liquid Waste (MitoNeoD solutions, e.g., in DMSO):
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Do not dispose of MitoNeoD solutions down the drain.[3][4]

Collect all liquid waste containing MitoNeoD in a designated, leak-proof, and chemically

resistant container.

The container must be clearly labeled as "Non-hazardous chemical waste for disposal"

and list all constituents, including "MitoNeoD" and the solvent (e.g., DMSO), with their

approximate concentrations.

Contaminated Labware (e.g., pipette tips, centrifuge tubes, glassware):

All disposable labware that has come into contact with MitoNeoD should be considered

chemical waste.

Collect these items in a designated, puncture-resistant container lined with a chemical

waste bag.

Label the container as "Non-hazardous solid chemical waste for disposal" and specify

"Labware contaminated with MitoNeoD."

Reusable glassware should be decontaminated by rinsing with an appropriate solvent

(e.g., ethanol or isopropanol) and then washed thoroughly with soap and water. The initial

solvent rinse should be collected as liquid chemical waste.

2. Storage of Waste:

Store all waste containers in a designated and secure area, away from incompatible

materials.

Ensure waste containers are kept closed except when adding waste to prevent spills and

evaporation.[3]

3. Final Disposal:

Arrange for the collection of all MitoNeoD waste by your institution's environmental health

and safety (EHS) office or a licensed chemical waste disposal contractor.[2]
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Provide the waste disposal personnel with a copy of the Safety Data Sheet and a complete

list of the waste container's contents.

Follow all institutional, local, state, and federal regulations for chemical waste disposal.[5][6]

[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MitoNeoD.
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MitoNeoD Disposal Workflow
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Caption: Decision tree for the proper segregation and disposal of MitoNeoD waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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